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Compound of Interest

Compound Name: MY33-3

Cat. No.: B10829981 Get Quote

Essential guidance for the safe and compliant disposal of the research chemical MY33-3,

ensuring the protection of personnel and the environment.

Researchers and laboratory personnel handling MY33-3 are responsible for its proper disposal.

This guide provides detailed procedures based on available safety data to mitigate risks and

ensure compliance with standard laboratory safety protocols.

Key Chemical and Safety Data
A thorough understanding of the chemical properties and associated hazards of MY33-3 is

fundamental to its safe handling and disposal. The following table summarizes essential data

for this compound.
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Property Value Reference

Chemical Name

bis(4-

((trifluoromethyl)thio)benzyl)am

ine

[1]

CAS Number 2204280-41-9 [1][2][3]

Molecular Formula C16H13F6NS2 [1][2][3]

Molecular Weight 397.397 g/mol [1][2]

Hazard Class
Acute toxicity, Oral (Category

4)
[3]

Acute aquatic toxicity

(Category 1)
[3]

Chronic aquatic toxicity

(Category 1)
[3]

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents
[3]

Experimental Protocols: Disposal Procedure
The recommended disposal procedure for MY33-3 is to treat it as hazardous chemical waste.

This involves collection, proper labeling, and transfer to an approved waste disposal facility.

Direct disposal into the sanitary sewer or regular trash is strictly prohibited due to its toxicity to

aquatic life.[3]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling MY33-3, ensure appropriate PPE is

worn, including safety goggles with side-shields, protective gloves, and a lab coat.[3]

Waste Segregation:

Solid Waste: Collect un-used or contaminated solid MY33-3 in a designated, compatible,

and clearly labeled hazardous waste container.
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Liquid Waste: For solutions containing MY33-3, collect the waste in a sealed, leak-proof

container that is compatible with the solvent used. Do not mix with incompatible waste

streams (e.g., strong acids, bases, or oxidizing agents).[3]

Container Labeling: Label the hazardous waste container with the words "Hazardous

Waste," the full chemical name "bis(4-((trifluoromethyl)thio)benzyl)amine (MY33-3)," and the

approximate concentration and quantity.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[3]

Disposal: Arrange for the collection of the hazardous waste by a licensed environmental

disposal company or your institution's Environmental Health and Safety (EHS) department.

Follow all local, state, and federal regulations for hazardous waste disposal.[3]

In Case of a Spill:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[3]

Containment: For liquid spills, absorb with an inert material such as vermiculite, dry sand, or

earth.

Collection: Carefully collect the absorbed material and any contaminated soil into a sealed

container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning

materials for disposal as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of MY33-
3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10829981#my33-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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